Octahydroindolizin-2-ol

Specification

• CAS No.: 90204-24-3
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: 1,2,3,5,6,7,8,8a-octahydroindolizin-2-ol
• Standard InChI: InChI=1S/C8H15NO/c10-8-5-7-3-1-2-4-9(7)6-8/h7-8,10H,1-6H2
• Standard InChI Key: JNCBPYOPMRTLKR-UHFFFAOYSA-N
• SMILES: C1CCN2CC(CC2C1)O
• Canonical SMILES: C1CCN2CC(CC2C1)O

Introduction

Chemical Identification and Properties

Basic Identification

Octahydroindolizin-2-ol is a chemical compound identified by the CAS Number 90204-24-3 according to official safety documentation. The compound appears to be primarily used in laboratory settings and in the manufacture of chemical compounds, suggesting its role as an intermediate or research chemical rather than an end product. The formal chemical identification includes its systematic IUPAC name and specific molecular formula, which help distinguish it from similar structures in chemical databases and regulatory frameworks. The compound's naming follows standard chemical nomenclature, indicating its structural foundation and functional groups.

Research Applications

Research Limitations and Future Directions

Knowledge Gaps

The search results reveal significant knowledge gaps regarding octahydroindolizin-2-ol. These gaps include:

• Limited physicochemical data (solubility, stability, etc.)

• Absence of detailed synthesis methods or reaction pathways

• Lack of toxicological studies beyond basic hazard classification

• No information on structure-activity relationships

• Minimal data on environmental fate and behavior

These knowledge gaps present opportunities for future research to expand the understanding of this compound and its potential applications. Comprehensive characterization studies, including detailed spectroscopic analysis, crystallographic studies, and computational modeling, would significantly enhance the available knowledge base for this compound.

Research Recommendations

Based on the limited information available, several research directions could be pursued to expand knowledge about octahydroindolizin-2-ol:

• Comprehensive physicochemical characterization studies

• Development and optimization of synthetic routes

• Investigation of reactivity patterns and potential transformations

• Exploration of biological activities and pharmacological properties

• Assessment of environmental persistence and degradation pathways

• Examination of structure-property relationships through systematic modification of the core structure

These research avenues would contribute valuable data to the scientific literature and potentially uncover new applications for octahydroindolizin-2-ol in various fields of chemistry and related disciplines.